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Compound Name: 4-tert-Butoxystyrene

Cat. No.: B1630329

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-tert-Butoxystyrene (t-BOS), a para-substituted styrene derivative, is a versatile monomer of
significant interest in the fields of polymer chemistry and materials science.[1] Its unique
chemical structure, featuring a bulky tert-butoxy protecting group, imparts valuable properties to
its corresponding polymers, most notably poly(4-tert-butoxystyrene) (PtBOS). This polymer
serves as a crucial intermediate in the production of poly(4-hydroxystyrene) (PHS), a key
component in photoresist technologies for microelectronics fabrication.[1] The tert-butoxy group
provides thermal stability and allows for acid-catalyzed deprotection, a critical step in many
lithographic processes.[1] This guide provides a comprehensive overview of the chemical
properties, structure, and synthesis of 4-tert-Butoxystyrene.

Chemical Structure and Properties

4-tert-Butoxystyrene, with the molecular formula C12H160, consists of a vinyl group attached
to a benzene ring, which is substituted with a tert-butoxy group at the para position.[1] The
presence of the bulky tert-butoxy group introduces significant steric hindrance and enhances
the thermal stability of the monomer and its resulting polymers.[1]
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Table 1: General and Structural Information for 4-tert-

Butoxystyrene

Identifier Value Reference

IUPAC Name 1-(tert-butoxy)-4-vinylbenzene [2]

Synonyms p-tert-Butoxystyrene, PTBS [3]

CAS Number 95418-58-9 [1][4]

Molecular Formula C12H160 [1]

Molecular Weight 176.26 g/mol [1]
CC(C)

SMILES [1]
(C)OC1=CC=C(C=C1)C=C
1S/C12H160/c1-5-10-6-8-

InChl 11(9-7-10)13-12(2,3)4/h5- [1][5]
9H,1H2,2-4H3
GRFNSWBVXHLTCI-

InChl Key [1][5]

UHFFFAOYSA-N

Table 2: Physical and Chemical Properties of 4-tert-

Butoxystyrene
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Property Value Reference
Colorless to almost colorless
Appearance o (2]
clear liquid
Density 0.936 g/mL at 25 °C [4115][6]
Melting Point -38 °C [4][5][6]

- _ 72-73 °C at 0.1 mmHg; 256.8
Boiling Point [51617]
+9.0 °C at 760 Torr

Flash Point 97 °C (207 °F) - closed cup [71[8]
Refractive Index n20/D 1.524 [4115][6]
Purity >98.0% (GC) [2]
Storage Temperature 2-8°C, under inert gas [41[5116]

Experimental Protocols

The most common method for the synthesis of 4-tert-Butoxystyrene is through a Grignard
reaction.[4] The following protocol is a detailed methodology based on literature descriptions.[4]

El

Synthesis of 4-tert-Butoxystyrene via Grignard Reaction

Materials:

e 4-Bromostyrene (freshly distilled, bp 46-47°C at 0.03 mmHg)[4]
» Magnesium turnings[4]

» Anhydrous tetrahydrofuran (THF)[4]

« tert-Butyl peroxybenzoate[4]

e 10% Sodium hydroxide (NaOH) solution[4]

e Anhydrous sodium sulfate (Naz2S0a4)[4]
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 lonol (2,6-di-tert-butyl-4-methylphenol) or other suitable inhibitor[4]

o Ether[4]

e 3% Hydrochloric acid (HCI) solution[9]

Equipment:

Three-necked round-bottom flask

e Dropping funnel

e Thermometer

o Reflux condenser

o Paddle stirrer

» Nitrogen inlet

o NaCl-ice bath

 Rotary evaporator

o Fractional distillation apparatus

Procedure:

e Grignard Reagent Formation:

o To a 2000 mL three-necked round-bottom flask equipped with a dropping funnel,
thermometer, reflux condenser, paddle stirrer, and nitrogen inlet, add 19.4 g (0.80 mol) of
magnesium turnings.[4]

o Add enough anhydrous THF to cover the magnesium turnings.[4]

o Slowly add a solution of 143.3 g (0.78 mol) of freshly distilled 4-bromostyrene in 500 mL of
THF dropwise with stirring.[4]
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o Maintain the reaction temperature between 25-35°C, using external cooling if necessary,
as the reaction is exothermic.[1]

o After the addition is complete, heat the reaction mixture to 60°C for 30 minutes to ensure
the reaction goes to completion.[4]

» Reaction with tert-Butyl Peroxybenzoate:
o Cool the reaction mixture to 0°C using a NaCl-ice bath.[4]

o Add a solution of 100.88 g (0.52 mol) of tert-butyl peroxybenzoate in 200 mL of THF via
the dropping funnel at a rate that maintains the reaction temperature between 0 and 5°C.

[4]
o After the addition is complete, allow the reaction mixture to stir at 25°C for 2 hours.[4]
o Work-up and Purification:
o Separate the organic layer from the solid magnesium benzoate by decantation.[4]
o Reduce the volume of the solution using a rotary evaporator.[4]

o Alternatively, pour the reaction mixture into 1000 mL of a 3% aqueous hydrochloric acid
solution.[9] Extract the oil that forms with two 200 mL portions of ether.[9]

o Wash the combined organic layers with two 75 mL portions of a 10% NaOH solution,
followed by washing with water until the aqueous washings are neutral.[4][9]

o Dry the solution over anhydrous Naz2S0Oa.[4]
o Remove the ether using a rotary evaporator.[4]

o Purify the remaining pale yellow oil by fractional distillation in the presence of a few
milligrams of an inhibitor like ionol. The product, 4-tert-Butoxystyrene, has a boiling point
of 45°C at 0.02 mmHg.[4]

Visualizations
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Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-tert-Butoxystyrene.

Grignard Reagent Formation

Mg / Anhydrous THF

[ Reaction ‘Work-up and Purification

Solvent Removal Fractional Distillation e Buoe e
(Rotary Evaporator) (vacuum, with inhibitor) 7

Click to download full resolution via product page

Caption: Synthesis of 4-tert-Butoxystyrene via Grignard Reaction.

Polymer Deprotection

A key reaction of poly(4-tert-butoxystyrene) is the acid-catalyzed hydrolysis to yield poly(4-
hydroxystyrene), which is fundamental to its application in photoresists.[1]
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Hydrolysis
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Caption: Acid-catalyzed deprotection of Poly(4-tert-butoxystyrene).

Conclusion

4-tert-Butoxystyrene is a valuable monomer with well-defined chemical and physical
properties. Its synthesis via a Grignard reaction is a robust and scalable method. The ability of
its polymer, poly(4-tert-butoxystyrene), to undergo efficient acid-catalyzed deprotection to
poly(4-hydroxystyrene) makes it an indispensable material in the microelectronics industry. This
guide provides the foundational technical information necessary for researchers and
professionals working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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